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Introduction
GSK963 is a highly potent and selective inhibitor of Receptor-Interacting Protein Kinase 1

(RIPK1), a critical regulator of necroptosis, a form of programmed cell death.[1][2][3] This

document provides detailed application notes and protocols for the utilization of GSK963 in

primary cell culture systems, offering insights into its mechanism of action and practical

guidance for experimental design.

Mechanism of Action
GSK963 is a chiral small-molecule inhibitor that specifically targets the kinase activity of RIPK1.

[1][2] It exhibits high selectivity, being over 10,000-fold more selective for RIPK1 than for a

panel of 339 other kinases.[1][3] By inhibiting RIPK1 autophosphorylation, GSK963 effectively

blocks the downstream signaling cascade that leads to necroptotic cell death.[4] Unlike the less

potent RIPK1 inhibitor Necrostatin-1 (Nec-1), GSK963 does not inhibit indoleamine 2,3-

dioxygenase (IDO).[3][5]

Signaling Pathway of RIPK1-Mediated Necroptosis
The binding of tumor necrosis factor (TNF) to its receptor (TNFR1) can trigger the formation of

Complex I, which can lead to gene transcription and cell survival. However, under conditions

where caspase-8 is inhibited, RIPK1 can dissociate from Complex I and form a necrosome
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complex with RIPK3. This complex, through a series of phosphorylation events, activates the

mixed lineage kinase domain-like pseudokinase (MLKL), the ultimate effector of necroptosis.

MLKL then oligomerizes and translocates to the plasma membrane, leading to membrane

disruption and cell death. GSK963 inhibits the kinase activity of RIPK1, thereby preventing the

formation and activation of the necrosome.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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